Cas no 19879-30-2 (Bavachinin)

• Product Name: Bavachinin
• CAS No: 19879-30-2
• MF: C₂₁H₂₂O₄
• MW: 338.396986484528
• MDL: MFCD06858307
• CID: 166524
• PubChem ID: 10337211
• Update Time: 2025-07-20

Bavachinin Chemical and Physical Properties

Names and Identifiers

• bavachinin
• (s)-butenyl)
• BAVACHININ A hplc
• BAVACHININ A
• 2-(4-hydroxyphenyl)-7-methoxy-6-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
• 4H-1-Benzopyran-4-one,2,3-dihydro-2-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)-, (2...
• 4H-1-Benzopyran-4-one,2,3-dihydro-2-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)-, (2S)-
• AVACHININ A(SH) PrintBack
• 4'-hydroxy-7-methoxy-6-(3-methyl-2-butenyl)-flavanon
• 4'-Hydroxy-7-methoxy-6-(3-methyl-2-butenyl)flavanone
• (2S)-2,3-Dihydro-2-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one
• (S)-2,3-Dihydro-2-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one
• 4'-Hydroxy-7-methoxy-6-(3-methyl-2-butenyl)-flavanone
• 7-O-Methylbavachin
• [ "" ]
• BAVACHININ A(P)
• BAVACHININ A(SH)
• BAVACHININ A WITH HPLC
• 4'-Hydroxy-7-Methoxy-6-prenylflavanone
• Flavanone, 4'-hydroxy-7-methoxy-6-(3-methyl-2-butenyl)-
• 4H-1-Benzopyran-4-one, 2,3-dihydro-2-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-butenyl)-, (S)-
• VL3EV483SZ
• Bavachinin (1)
• VOCGSQHKPZSIKB-UHFFFAOYSA-N
• NCGC00163517-01
• MFCD06858307
• SR-05000002282-2
• CS-3751
• BRN 3629340
• BS-15784
• 5-18-04-00132 (Beilstein Handbook Reference)
• SCHEMBL4220751
• AC-31454
• BDBM50084040
• SR-05000002282
• UNII-VL3EV483SZ
• CHEMBL1551302
• EX-A3649
• AKOS032962310
• (S)-2-(4-Hydroxyphenyl)-7-methoxy-6-(3-methylbut-2-en-1-yl)chroman-4-one
• Bavachinin, >=95% (LC/MS-ELSD)
• (2S)-2-(4-hydroxyphenyl)-7-methoxy-6-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
• s3878
• HY-N0234
• CCG-208380
• CHEBI:184255
• 4H-1-Benzopyran-4-one, 2,3-dihydro-2-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)-, (2S)-
• NS00097154
• Z2037316850
• 19879-30-2
• FT-0688288
• LMPK12140040
• SCHEMBL497829
• 2-(4-Hydroxyphenyl)-7-methoxy-6-(3-methylbut-2-en-1-yl)-2,3-dihydro-4H-1-benzopyran-4-one
• 129097-15-0
• 7-O-Methylbavachin;Bavachinin A
• CHEMBL4783450
• DTXSID90941731
• 2-(4-Hydroxyphenyl)-7-methoxy-6-(3-methylbut-2-en-1-yl)chroman-4-one
• BDBM246521
• 4'-Hydroxy 7-methoxy 6-(3-methyl 2-butenyl)flavanone
• 4',7-Dihydroxy-6-prenylflavanone; (S)-form, 7-Me ether
• DA-50947
• (2S)-2-(4-HYDROXYPHENYL)-7-METHOXY-6-(3-METHYLBUT-2-EN-1-YL)-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
• Bavachinin

• MDL： MFCD06858307
• Inchi： 1S/C21H22O4/c1-13(2)4-5-15-10-17-18(23)11-20(14-6-8-16(22)9-7-14)25-21(17)12-19(15)24-3/h4,6-10,12,20,22H,5,11H2,1-3H3/t20-/m0/s1
• InChI Key： VOCGSQHKPZSIKB-FQEVSTJZSA-N
• SMILES： O1C2C=C(C(C/C=C(\C)/C)=CC=2C(C[C@H]1C1C=CC(=CC=1)O)=O)OC
• BRN： 3629340

Computed Properties

• Exact Mass: 338.15200
• Monoisotopic Mass: 338.15180918 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 338.4
• XLogP3: 4.4
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: Powder
• Density: 1.182
• Melting Point: 154 ºC
• Boiling Point: 537.1±50.0 °C at 760 mmHg
• Flash Point: 190.3±23.6 °C
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 250 mg/mL(738.77 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 55.76000
• LogP: 4.61600
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Bavachinin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： 50
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-prenylated flavanones
• Flavonones
• Flavonoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Bavachinin

Exploring the Therapeutic Potential of Bavachinin (CAS No. 19879-30-2): A Comprehensive Review

In recent years, natural compounds have gained significant attention for their potential health benefits, and Bavachinin (CAS No. 19879-30-2) is no exception. Derived from the seeds of Psoralea corylifolia, this bioactive flavonoid has emerged as a promising candidate in modern phytomedicine. Researchers and health enthusiasts alike are increasingly curious about its mechanisms of action, therapeutic applications, and safety profile. This article delves into the science behind Bavachinin, addressing common queries such as "Bavachinin benefits" and "Bavachinin side effects," while exploring its role in contemporary wellness trends.

The chemical structure of Bavachinin (CAS No. 19879-30-2) features a unique prenylated flavonoid backbone, which contributes to its diverse biological activities. Studies highlight its potential as an antioxidant, anti-inflammatory, and metabolic modulator—properties that align with growing public interest in "natural anti-aging solutions" and "plant-based therapeutics." Notably, its interaction with PPARγ receptors has sparked discussions about its possible role in "blood sugar management," a topic frequently searched in connection with metabolic health.

Current research trends reveal heightened interest in "Bavachinin and immune support," particularly in the context of its immunomodulatory effects. Laboratory studies suggest it may influence cytokine production and macrophage activity, making it relevant to conversations about "holistic immunity boosters." However, experts emphasize the need for more clinical trials to validate these preliminary findings. The compound's bioavailability and optimal dosage—common search terms like "Bavachinin absorption" and "effective Bavachinin dose"—remain active areas of investigation.

From a pharmacological perspective, Bavachinin (CAS No. 19879-30-2) exhibits a favorable safety profile in preclinical models, though searches for "Bavachinin toxicity" reflect legitimate consumer concerns. Its potential synergy with other botanicals—often queried as "Bavachinin combination therapies"—is being explored for enhanced therapeutic outcomes. The compound's stability and extraction methods (frequently searched as "Bavachinin standardization") are crucial for ensuring consistent product quality in nutraceutical applications.

As the wellness industry evolves, Bavachinin continues to attract attention for its multifaceted applications. Whether researchers are investigating its "neuroprotective potential" or formulators are exploring its use in "cosmeceutical preparations," this compound exemplifies the bridge between traditional herbal knowledge and modern scientific validation. Future studies addressing popular queries like "Bavachinin clinical trials" and "Bavachinin vs synthetic alternatives" will further clarify its position in integrative health paradigms.